Cas no 68867-66-3 (N-[3-(octadecyloxy)propyl]propane-1,3-diamine)

N-[3-(octadecyloxy)propyl]propane-1,3-diamine structure
68867-66-3 structure
Product name:N-[3-(octadecyloxy)propyl]propane-1,3-diamine
CAS No:68867-66-3
MF:C24H52N2O
MW:384.682487487793
CID:972342
PubChem ID:111671

N-[3-(octadecyloxy)propyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N-[3-(octadecyloxy)propyl]propane-1,3-diamine
    • N'-(3-octadecoxypropyl)propane-1,3-diamine
    • 1,3-Propanediamine, N-(3-(octadecyloxy)propyl)-
    • 1,3-Propanediamine, N1-(3-(octadecyloxy)propyl)-
    • N-(3-(Octadecyloxy)propyl)propane-1,3-diamine
    • N-(3-Octadecyloxypropyl)-1,3-propanediamine
    • EINECS 272-523-4
    • SCHEMBL10908560
    • 68867-66-3
    • DTXSID6071792
    • NS00036729
    • 1,3-Propanediamine, N-[3-(octadecyloxy)propyl]-
    • IIGPZNTWBXMEFO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C24H52N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-27-24-19-22-26-21-18-20-25/h26H,2-25H2,1H3
    • InChI Key: IIGPZNTWBXMEFO-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCOCCCNCCCN

Computed Properties

  • Exact Mass: 384.40826
  • Monoisotopic Mass: 384.408
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 24
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Density: 0.867
  • Boiling Point: 486.3°C at 760 mmHg
  • Flash Point: 247.9°C
  • Refractive Index: 1.462
  • PSA: 47.28

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